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The Evolution of Acceptor Materials in Organic Solar
Cells

OSC operation relies on an active layer made of electron domor and acceptor materials [1]. The

development of acceptor materials has progressed through key stages:

¢ Fullerene Derivatives: These were the first widely used acceptor materials. While they have good
electron transport properties, they suffer from a narrow absorption band and a tendency to aggregate,
which limits performance [2].

¢ Non-Fullerene Acceptors (NFAs): In recent years, NFAs have emerged as promising alternatives.
Their organic molecules offer superior light absorption and tunable electronic properties, leading to a
significant boost in Power Conversion Efficiency (PCE) [2] [3]. Research is now focused on optimizing
the molecular structure and crystallization of these materials [1].

The table below summarizes the performance of various acceptor materials as documented in recent

literature, illustrating the rapid progress in the field.
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Acceptor Donor Jsc (mA
i . PCE (%) Voc (V) FF (%)

Material Material cm—3)

PC71BM (2] MDMO- Information 7.6 0.77 51

(Fullerene) PPV Missing

ICBA [2] P3HT 5.44 9.67 0.84 67

(Fullerene)

L8-BO [2] (NFA) PM1 18.7 27.15 0.881 80.14

N3 [2] (NFA) PM6 16.42 26.2 0.862 72.7

NFA Not 21.0 (Certified Information Information 83.2

(Unspecified) [1] Specified 20.5) Missing Missing (Certified
82.2)

Modern Research Methodologies

Current research on acceptor materials employs sophisticated experimental and computational techniques:

¢ Advanced Crystallization Control: A recent breakthrough involved using a crystallization-regulating
agent (acenaphthene) to create a highly uniform structure in the active layer, which was key to
achieving a record 21% efficiency [1].

e Machine Learning for Discovery: To accelerate the discovery of new materials, researchers are
using deep learning models. These models are trained on large datasets of molecular structures and
experimental results to predict the performance of new acceptor molecules before they are ever
synthesized [3].

The workflow below illustrates how computational and experimental methods are combined in modern

material discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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